Cas no 133362-12-6 (Thiophene, 2-bromo-3-(methylsulfinyl)-)

• Product Name: Thiophene, 2-bromo-3-(methylsulfinyl)-
• CAS No: 133362-12-6
• MF: C₅H₅BrOS₂
• MW: 225.126598119736
• CID: 4499468
• PubChem ID: 58463270
• Update Time: 2025-05-26

Thiophene, 2-bromo-3-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-bromo-3-(methylsulfinyl)-
• 2-bromo-3-methylsulfinylthiophene
• WRXWPHOHCOXNQJ-UHFFFAOYSA-N
• 2-Bromo-3-methanesulfinyl-thiophene
• MFCD28682121
• WS-00882
• SCHEMBL12211718
• 2-Bromo-3-(methylsulfinyl)thiophene
• E74111
• 133362-12-6

• Inchi： 1S/C5H5BrOS2/c1-9(7)4-2-3-8-5(4)6/h2-3H,1H3
• InChI Key： WRXWPHOHCOXNQJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)S(C)=O

Computed Properties

• Exact Mass: 223.89652g/mol
• Monoisotopic Mass: 223.89652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on Thiophene, 2-bromo-3-(methylsulfinyl)-

Thiophene, 2-bromo-3-(methylsulfinyl)- (CAS No. 133362-12-6): An Overview of Its Properties, Applications, and Recent Research

Thiophene, 2-bromo-3-(methylsulfinyl)- (CAS No. 133362-12-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a bromine atom at the 2-position and a methylsulfinyl group at the 3-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in various synthetic pathways and an important molecule in drug discovery.

The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom. Thiophenes are known for their aromatic stability and are widely used in the synthesis of pharmaceuticals, agrochemicals, and materials science applications. The presence of the bromine atom at the 2-position provides a reactive handle for further functionalization, enabling the synthesis of a wide range of derivatives through substitution reactions. The methylsulfinyl group at the 3-position adds an additional layer of complexity and reactivity, contributing to the compound's unique chemical behavior.

Recent research has highlighted the potential of Thiophene, 2-bromo-3-(methylsulfinyl)- in various biological contexts. For instance, studies have shown that this compound can serve as a scaffold for the development of novel inhibitors targeting specific enzymes involved in disease pathways. One notable example is its use in the design of inhibitors for kinases, which play crucial roles in cellular signaling and are implicated in numerous diseases, including cancer and inflammatory disorders.

In addition to its potential as a pharmacological agent, Thiophene, 2-bromo-3-(methylsulfinyl)- has been explored for its applications in materials science. The thiophene ring is known for its ability to form conjugated systems, which can be exploited in the development of organic semiconductors and other advanced materials. The presence of the bromine and methylsulfinyl groups can be leveraged to fine-tune the electronic properties of these materials, making them suitable for use in organic photovoltaics and organic light-emitting diodes (OLEDs).

The synthesis of Thiophene, 2-bromo-3-(methylsulfinyl)- typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of thiophene with brominating agents followed by oxidation to introduce the methylsulfinyl group. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as catalytic systems that minimize waste and improve atom economy.

From a safety perspective, it is important to handle Thiophene, 2-bromo-3-(methylsulfinyl)- with appropriate precautions due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be carefully controlled to prevent degradation or unwanted reactions.

In conclusion, Thiophene, 2-bromo-3-(methylsulfinyl)- (CAS No. 133362-12-6) is a multifaceted compound with significant potential in both chemical synthesis and biological applications. Its unique structure makes it an attractive candidate for further research and development in areas such as drug discovery and materials science. As ongoing studies continue to uncover new properties and applications, this compound is likely to remain a focus of interest for scientists across multiple disciplines.